Cas no 3453-83-6 (2,4,6-Trimethylbenzenesulfonic acid)
2,4,6-Trimethylbenzenesulfonic acid is a sulfonic acid derivative characterized by its three methyl groups positioned symmetrically on the benzene ring. This structural feature enhances its steric and electronic properties, making it a useful intermediate in organic synthesis and catalysis. The compound exhibits strong acidity, comparable to other arylsulfonic acids, and is often employed in esterification, alkylation, and polymerization reactions. Its high solubility in polar solvents and stability under various reaction conditions contribute to its utility in industrial and laboratory applications. Additionally, the steric hindrance from the methyl groups can influence regioselectivity in certain transformations, offering advantages in synthetic pathways requiring precise control.

3453-83-6 structure
Product name:2,4,6-Trimethylbenzenesulfonic acid
2,4,6-Trimethylbenzenesulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Trimethylbenzenesulfonic acid
- 2,4,6-TRIMETHYLBENZENESULFONYL CHLORIDE
- 2,4,6-TRIMETHYLBENZYLSULFONYL CHLORIDE
- 2-MESITYLENESULFONYL CHLORIDE
- 2-MESITYLENSULFONYL CHLORIDE
- MESITYLENE-2-SULFONIC ACID CHLORIDE
- MESITYLENE-2-SULFONYL CHLORIDE
- MESITYLENESULFONIC ACID HYDRATE
- MESITYLENESULFONYL CHLORIDE
- MESITYLENESULPHONIC ACID HYDRATE
- MESITYLENESULPHONYL CHLORIDE
- MTS-CL
- 2-MESITYLENE SULPHONIC ACID
- Mesitylenesulfonate
- 2-Mesitylenesulfonic Acid
- 2-Mesitylenesulfonic acid dihydrate
- 2,4,6-Trimethylbenzenesulfonic Acid Dihydrate
- Mesitylenesulfonic Acid Dihydrate
- Mesitylene-2-sulphonic acid dihydrate
- SCHEMBL23788
- SY107984
- InChI=1/C9H12O3S/c1-6-4-7(2)9(8(3)5-6)13(10,11)12/h4-5H,1-3H3,(H,10,11,12)
- Mesitylsulfonic acid
- W-106730
- MFCD00007482
- NSC 5233
- 3453-83-6
- 2,4,6-Trimethylbenzenesulfonicacid
- Mesitylenesulfonic acid
- tert-butyl 2-(4-(cyclopentylcarbamoyl)piperidin-1-yl)nicotinate
- AKOS000291438
- UNII-B7T8KN72DC
- Q63409559
- EINECS 222-379-3
- 2,4,6-trimethylbenzene-1-sulfonic acid
- NS00010639
- LXFQSRIDYRFTJW-UHFFFAOYSA-
- Mesitylene-2-sulphonic acid
- NSC-5233
- B7T8KN72DC
- Mesitylene-2-sulfonic acid dihydrate
- AS-81341
- DTXSID20188076
- Benzenesulfonic acid, 2,4,6-trimethyl-
- NSC5233
- FT-0612777
- E83363
- DB-048640
-
- MDL: MFCD00007434
- Inchi: InChI=1S/C9H12O3S/c1-6-4-7(2)9(8(3)5-6)13(10,11)12/h4-5H,1-3H3,(H,10,11,12)
- InChI Key: LXFQSRIDYRFTJW-UHFFFAOYSA-N
- SMILES: O=S(C1=C(C)C=C(C)C=C1C)(O)=O
Computed Properties
- Exact Mass: 200.05100
- Monoisotopic Mass: 200.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.8A^2
- XLogP3: 1.8
Experimental Properties
- Color/Form: White to gray crystalline powder
- Density: 1.243
- Melting Point: 55-57 ºC
- Boiling Point: °Cat760mmHg
- Flash Point: >230 °F
- Refractive Index: 1.545
- PSA: 62.75000
- LogP: 2.93930
- Solubility: Insoluble
2,4,6-Trimethylbenzenesulfonic acid Security Information
- Hazardous Material transportation number:UN 3261 8/PG 2
- WGK Germany:3
- Hazard Category Code: R34
- Safety Instruction: S22-S26-S27-S36/37/39-S45
- FLUKA BRAND F CODES:10-21
- RTECS:DB8930000
-
Hazardous Material Identification:
- Storage Condition:Sealed in dry,2-8°C
- Safety Term:8
- Packing Group:III
- HazardClass:8
- Packing Group:III
- PackingGroup:III
- Risk Phrases:R34
- Hazard Level:8
2,4,6-Trimethylbenzenesulfonic acid Customs Data
- HS CODE:2904100000
- Customs Data:
China Customs Code:
2904100000Overview:
2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2,4,6-Trimethylbenzenesulfonic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T924344-25g |
2,4,6-Trimethylbenzenesulfonic acid |
3453-83-6 | 95% | 25g |
¥1,260.00 | 2022-06-14 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T18940-25g |
2,4,6-Trimethylbenzenesulfonic acid |
3453-83-6 | 95% | 25g |
¥478.0 | 2023-09-06 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T924344-5g |
2,4,6-Trimethylbenzenesulfonic acid |
3453-83-6 | 95% | 5g |
¥389.00 | 2022-06-14 | |
Key Organics Ltd | AS-81341-1MG |
2,4,6-Trimethylbenzenesulfonic acid |
3453-83-6 | >95% | 1mg |
£37.00 | 2025-02-09 | |
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY107984-100g |
Mesitylenesulfonic Acid |
3453-83-6 | ≥95% | 100g |
¥1200.00 | 2024-07-10 | |
eNovation Chemicals LLC | D108341-100g |
2-MESITYLENESULFONYLCHLORIDE |
3453-83-6 | 97% | 100g |
$245 | 2024-05-23 | |
Aaron | AR003I7H-5g |
2,4,6-Trimethylbenzenesulfonic acid |
3453-83-6 | 95% | 5g |
$360.00 | 2025-02-12 | |
Aaron | AR003I7H-1g |
2,4,6-Trimethylbenzenesulfonic acid |
3453-83-6 | 95% | 1g |
$132.00 | 2025-02-12 | |
eNovation Chemicals LLC | D108341-100g |
2-MESITYLENESULFONYLCHLORIDE |
3453-83-6 | 97% | 100g |
$245 | 2025-02-27 | |
Key Organics Ltd | AS-81341-5MG |
2,4,6-Trimethylbenzenesulfonic acid |
3453-83-6 | >95% | 5mg |
£46.00 | 2025-02-09 |
2,4,6-Trimethylbenzenesulfonic acid Related Literature
-
Raihana Begum,Xin Yu Chin,Mingjie Li,Bahulayan Damodaran,Tze Chien Sum Chem. Commun., 2019,55, 5451-5454
-
Alejandro Vásquez-Espinal,Osvaldo Yañez,Edison Osorio,Carlos Areche,Olimpo García-Beltrán,Lina M. Ruiz,Bruce K. Cassels,William Tiznado New J. Chem., 2021,45, 590-596
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Marcin Kwit,Beata Zabicka,Jacek Gawronski Dalton Trans., 2009, 6783-6789
-
Xiao-Hui Guan,Liu Yang,Xin Guan,Guang-Sheng Wang RSC Adv., 2015,5, 36185-36191
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5. Structures of self-assembled n-alkanethiols on gold by reflection high-energy electron diffraction†Mithun Ghosh,Ding-Shyue Yang Phys. Chem. Chem. Phys., 2020,22, 17325-17335
3453-83-6 (2,4,6-Trimethylbenzenesulfonic acid) Related Products
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- 39819-65-3(Nickel(II) Benzenesulfonate)
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3453-83-6)2,4,6-Trimethylbenzenesulfonic acid

Purity:99%
Quantity:100g
Price ($):150.0
Suzhou Senfeida Chemical Co., Ltd
(CAS:3453-83-6)2,4,6-Trimethylbenzenesulfonic acid

Purity:99.9%
Quantity:200kg
Price ($):Inquiry